Cas no 2229102-60-5 (3,5-dichloro-4-(2-nitroethyl)pyridine)

• Product Name: 3,5-dichloro-4-(2-nitroethyl)pyridine
• CAS No: 2229102-60-5
• MF: C₇H₆Cl₂N₂O₂
• MW: 221.040739536285
• CID: 6109704
• PubChem ID: 165661410
• Update Time: 2025-05-20

3,5-dichloro-4-(2-nitroethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-4-(2-nitroethyl)pyridine
• EN300-1975140
• 2229102-60-5

• Inchi： 1S/C7H6Cl2N2O2/c8-6-3-10-4-7(9)5(6)1-2-11(12)13/h3-4H,1-2H2
• InChI Key： FYFOCQBKQNXMIY-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1CC[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 219.9806328g/mol
• Monoisotopic Mass: 219.9806328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.7Ų

Additional information on 3,5-dichloro-4-(2-nitroethyl)pyridine

Exploring the Versatile Applications of 3,5-Dichloro-4-(2-nitroethyl)pyridine (CAS No. 2229102-60-5) in Modern Chemistry

In the ever-evolving field of organic chemistry, 3,5-dichloro-4-(2-nitroethyl)pyridine (CAS No. 2229102-60-5) has emerged as a compound of significant interest due to its unique structural features and broad applicability. This heterocyclic compound, characterized by its pyridine backbone substituted with chloro and nitroethyl groups, serves as a valuable intermediate in pharmaceutical research, agrochemical development, and material science. Its molecular formula, C₇H₆Cl₂N₂O₂, reflects a balanced combination of reactivity and stability, making it a versatile building block for synthetic chemists.

The growing demand for nitrogen-containing heterocycles in drug discovery has placed 3,5-dichloro-4-(2-nitroethyl)pyridine at the forefront of medicinal chemistry research. Recent studies highlight its potential as a precursor for kinase inhibitors and antimicrobial agents, addressing current healthcare challenges such as antibiotic resistance and targeted cancer therapies. The compound's electron-withdrawing nitro group and chloro substituents create multiple reactive sites for further functionalization, enabling the synthesis of diverse molecular architectures.

From an industrial perspective, CAS 2229102-60-5 has gained attention in the development of advanced crop protection agents. With global concerns about food security and sustainable agriculture, researchers are exploring its derivatives as potential pesticide intermediates that offer improved efficacy and environmental profiles. The compound's structural features allow for modifications that can enhance target specificity while reducing non-target organism toxicity – a key consideration in modern agrochemical design.

The physical and chemical properties of 3,5-dichloro-4-(2-nitroethyl)pyridine contribute significantly to its utility in various applications. With a molecular weight of 221.04 g/mol, this crystalline solid typically appears as a pale yellow to white powder. Its moderate solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO) facilitates its use in diverse reaction conditions, while its stability under standard laboratory conditions ensures reliable handling and storage. The compound's melting point range of 98-102°C indicates its suitability for processes requiring moderate thermal stability.

In material science, researchers are investigating 2229102-60-5 as a potential building block for functional polymers and coordination complexes. The pyridine nitrogen's ability to coordinate with metal ions, combined with the electronic effects of its substituents, opens possibilities for creating novel materials with tailored optical or catalytic properties. This aligns with current trends in green chemistry and sustainable material development, where multifunctional compounds are highly sought after.

Synthetic methodologies for 3,5-dichloro-4-(2-nitroethyl)pyridine continue to evolve, with recent literature emphasizing more efficient and environmentally friendly routes. Modern approaches often employ catalytic nitration or microwave-assisted synthesis to improve yields and reduce reaction times. These advancements address the pharmaceutical industry's growing need for cost-effective and scalable production methods while minimizing environmental impact – a concern frequently raised in current chemical manufacturing discussions.

Quality control and analytical characterization of CAS 2229102-60-5 typically involve advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and specialty chemical applications, where even minor impurities can significantly impact downstream performance. The availability of comprehensive analytical data for this compound facilitates its adoption in regulated industries.

The commercial availability of 3,5-dichloro-4-(2-nitroethyl)pyridine from specialty chemical suppliers has increased in recent years, reflecting its growing importance in research and development. Current market trends show rising demand for such fine chemicals, particularly in regions with strong pharmaceutical and agrochemical sectors. Suppliers often provide the compound in various packaging options, from small-scale research quantities to bulk industrial amounts, catering to different user needs.

Safety considerations for handling 2229102-60-5 follow standard laboratory protocols for nitro compounds and chlorinated heterocycles. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended during manipulation. Proper storage conditions – typically cool, dry environments away from strong oxidizers – help maintain the compound's stability over extended periods. These precautions align with current laboratory safety standards and chemical hygiene practices.

Future research directions for 3,5-dichloro-4-(2-nitroethyl)pyridine are likely to focus on expanding its applications in bioconjugation chemistry and drug delivery systems. The compound's reactive handles offer opportunities for creating targeted therapeutics and diagnostic agents, particularly in the emerging field of theranostics. Additionally, its potential in metal-organic frameworks (MOFs) and other advanced materials continues to attract investigation from multidisciplinary research teams worldwide.

In conclusion, 3,5-dichloro-4-(2-nitroethyl)pyridine (CAS No. 2229102-60-5) represents a compelling example of how strategic molecular design can yield compounds with diverse and valuable applications. Its significance spans multiple sectors, from life sciences to advanced materials, reflecting the interconnected nature of modern chemical research. As synthetic methodologies advance and application areas expand, this compound is poised to maintain its relevance in addressing both current challenges and future opportunities in the chemical sciences.